2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide

• Molecular Formula: C14H8F2N2OS
• Molecular Weight: 290.29 g/mol
• IUPAC Name: 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C14H8F2N2OS/c15-8-5-6-11-12(7-8)20-14(17-11)18-13(19)9-3-1-2-4-10(9)16/h1-7H,(H,17,18,19)
• InChI Key: IHOPMLAIWKZSOT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)F)F

Description

2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide, also known as FLB-942, is a novel small molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound belongs to the class of benzothiazole derivatives and has been found to possess a wide range of pharmacological activities.

Mechanism of Action

The exact mechanism of action of 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide is not fully understood. However, several studies have suggested that the compound exerts its pharmacological activities by modulating various cellular pathways. 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has been found to inhibit the activity of several enzymes, including topoisomerase II, which is involved in DNA replication and repair. The compound has also been found to inhibit the activity of several kinases, including Akt and ERK, which are involved in cell signaling pathways. Additionally, 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has been found to induce apoptosis by activating caspase-3 and caspase-9, which are involved in the apoptotic pathway.
Biochemical and Physiological Effects
2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has been found to exhibit several biochemical and physiological effects. The compound has been found to induce apoptosis in cancer cells by activating the caspase pathway. 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB signaling pathway. Additionally, the compound has been found to inhibit the growth of bacterial strains by disrupting the bacterial cell membrane.

Advantages and Limitations for Lab Experiments

2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has several advantages for lab experiments. The compound is relatively easy to synthesize and can be obtained in high purity and high yield. Additionally, 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has been found to exhibit potent pharmacological activities at low concentrations, making it an attractive candidate for further studies. However, the compound also has some limitations. 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has poor solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, the compound has not been extensively studied in animal models, and its toxicity profile is not well understood.

Future Directions

2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has several potential future directions for research. One potential direction is to investigate the compound's potential as a therapeutic agent for Alzheimer's disease. Several studies have suggested that 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide may have neuroprotective effects and could potentially be used to treat Alzheimer's disease. Another potential direction is to investigate the compound's potential as an anti-viral agent. Several studies have suggested that 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide may have potent anti-viral activity against a wide range of viruses, including influenza and HIV. Additionally, further studies are needed to investigate the compound's toxicity profile and pharmacokinetics in animal models.
Conclusion
In conclusion, 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide is a novel small molecule that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound has been found to possess a wide range of pharmacological activities, including anti-cancer, anti-inflammatory, and anti-bacterial properties. The synthesis of 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has been optimized to yield high purity and high yield of the final product. Further studies are needed to investigate the compound's potential as a therapeutic agent for various diseases and to elucidate its mechanism of action.

Synthesis Methods

The synthesis of 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide involves a multi-step process that starts with the reaction of 2-aminobenzothiazole with 2-fluorobenzoyl chloride in the presence of a base to form 2-fluoro-N-(2-fluorobenzoyl)benzothiazole. This intermediate is then reacted with 6-fluoro-2-aminobenzamide in the presence of a coupling agent to form the final product, 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has been found to possess a wide range of pharmacological activities, including anti-cancer, anti-inflammatory, and anti-bacterial properties. Several studies have investigated the potential of 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and bacterial infections. The compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 2-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, the compound has been found to exhibit potent antibacterial activity against a wide range of bacterial strains.